3-Bromo-4-difluoromethoxybenzylamine hydrochloride

• IUPAC Name: [3-bromo-4-(difluoromethoxy)phenyl]methanamine;hydrochloride
• InChI: InChI=1S/C8H8BrF2NO.ClH/c9-6-3-5(4-12)1-2-7(6)13-8(10)11;/h1-3,8H,4,12H2;1H
• InChI Key: OTBPLYSYVAVFEV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1CN)Br)OC(F)F.Cl
• Molecular Formula: C8H9BrClF2NO
• Molecular Weight: 288.52 g/mol

Description

3-Bromo-4-difluoromethoxybenzylamine hydrochloride (3-Br-4-DFMBA) is an organic compound that is used in a variety of scientific research applications. It is a white crystalline solid with a molecular weight of 336.9 g/mol and a melting point of 231 °C. 3-Br-4-DFMBA is a versatile reagent with a broad range of applications in organic synthesis, biochemistry, and pharmaceutical research.

Scientific Research Applications

3-Bromo-4-difluoromethoxybenzylamine hydrochloride is used in a variety of scientific research applications. It is used as a reagent in organic synthesis, as a catalyst in biochemistry, and as a starting material for the synthesis of pharmaceuticals. It is also used in the synthesis of other organic compounds and in the preparation of pharmaceutical intermediates.

Mechanism of Action

3-Bromo-4-difluoromethoxybenzylamine hydrochloride acts as a nucleophile, meaning it reacts with electron-rich species such as carbonyl compounds. It can also act as a leaving group, meaning it can be displaced by electrophiles such as electrophilic bromide. In addition, it can act as a reducing agent, meaning it can reduce aldehydes and ketones to alcohols.
Biochemical and Physiological Effects
3-Bromo-4-difluoromethoxybenzylamine hydrochloride has a number of biochemical and physiological effects. It can act as an inhibitor of enzyme-catalyzed reactions, as a substrate for enzymes involved in metabolic pathways, and as an inducer of gene expression. It has also been found to have anti-inflammatory and anti-tumor activities.

Advantages and Limitations for Lab Experiments

3-Bromo-4-difluoromethoxybenzylamine hydrochloride has several advantages for laboratory experiments. It is relatively stable and has a low toxicity, making it a safe reagent to work with. It is also a versatile reagent, allowing for a range of reactions to be carried out. However, it is a relatively expensive reagent and can be difficult to obtain in large quantities.

Future Directions

There are a number of potential future directions for 3-Bromo-4-difluoromethoxybenzylamine hydrochloride research. These include further investigation into its anti-inflammatory and anti-tumor activities, as well as its potential use in the development of new pharmaceuticals. Additionally, further research into its mechanism of action and its effects on enzyme-catalyzed reactions could yield new insights into its use in organic synthesis. Finally, further research into its use in the synthesis of other organic compounds could lead to new and more efficient synthetic methods.